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Compound of Interest

Compound Name: 1,1-Dichloroethane

Cat. No.: B072308 Get Quote

Proper disposal of 1,1-dichloroethane is critical for ensuring laboratory safety, protecting

environmental health, and maintaining regulatory compliance. As a flammable and hazardous

chemical, it requires a systematic approach to waste management from the point of generation

to its final disposition by licensed professionals. This guide provides essential safety

information and a step-by-step protocol for researchers, scientists, and drug development

professionals to handle and dispose of 1,1-dichloroethane waste safely.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to adhere to strict safety protocols to

minimize exposure and mitigate risks. 1,1-Dichloroethane is a highly flammable liquid and is

harmful if swallowed or inhaled.[1][2]

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves, such as nitrile rubber.[3]

Eye Protection: Use safety goggles or a face shield.[3]

Protective Clothing: A lab coat or a chemical-resistant apron and closed-toe shoes are

mandatory.[3]

Handling and Storage:

Ventilation: Always handle 1,1-dichloroethane in a well-ventilated area, preferably inside a

chemical fume hood, to prevent vapor inhalation.[3]
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Ignition Sources: Keep the chemical away from heat, sparks, open flames, and any other

potential ignition sources.[1][4][5] All electrical equipment used should be explosion-proof.[2]

[4]

Static Discharge: Ground and bond containers and receiving equipment during transfer to

prevent the buildup of static electricity.[4][5][6] Use non-sparking tools.[4][6]

General Practices: Avoid contact with skin and eyes.[4] Do not eat, drink, or smoke in areas

where the chemical is handled.[4][6]

Step-by-Step Laboratory Disposal Protocol
1,1-Dichloroethane must be managed as hazardous waste.[3][7] It should never be disposed

of down the drain or mixed with regular trash.[1][8]

1. Waste Segregation:

Classify waste containing 1,1-dichloroethane as "Halogenated Organic Waste."[3][9]

It is crucial to keep halogenated waste separate from non-halogenated organic waste

streams to ensure safe and cost-effective disposal by licensed contractors.[3][8]

2. Containerization:

Select a clean, dry, and chemically compatible waste container with a secure, tight-fitting lid.

[3][9] The original product container is often a suitable choice if it is in good condition.[3]

Do not overfill the container; a general guideline is to fill it to no more than 75% capacity to

allow for vapor expansion.[9]

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste."[3]

The label must include the full chemical name, "1,1-Dichloroethane," and the approximate

concentration if it is part of a solution.[3]

4. Storage:
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Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[3] This area should be at or near the point of waste generation and under the

control of laboratory personnel.[3]

The SAA must have secondary containment, such as a tray, to contain any potential leaks.[3]

5. Arranging for Disposal:

When the waste container is full or reaches the institutional time limit for accumulation,

contact your facility's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal service.[3]

Complete all required paperwork, such as a hazardous waste pickup request form, providing

accurate details about the waste composition.[3]

Quantitative Data and Regulatory Information
The following table summarizes key quantitative and regulatory data for 1,1-dichloroethane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Navigating_the_Disposal_of_1_1_Dichloro_1_heptene_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_1_1_Dichloro_1_heptene_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_1_1_Dichloro_1_heptene_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_1_1_Dichloro_1_heptene_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_1_1_Dichloro_1_heptene_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b072308?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value / Information Source

Hazard Classification
Highly Flammable Liquid

(Category 2)
[2]

Acute Toxicity, Oral (Category

4)
[2]

Serious Eye Irritation

(Category 2A)
[2]

Specific Target Organ Toxicity,

Single Exposure (Category 3)
[2]

Harmful to aquatic life with

long-lasting effects
[1]

Regulatory Framework
Resource Conservation and

Recovery Act (RCRA)
[3][10]

Reportable Quantity (RQ) 1,000 lbs (453.6 kg) [11]

DOT Number UN 2362 [7]

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary.

Evacuate and Secure: Alert personnel in the immediate area and control access. Remove all

ignition sources.[12]

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the material with an inert, non-combustible absorbent

such as sand, vermiculite, or diatomite.[1][4] For larger spills, dike the area to prevent

spreading.[12]

Cleanup: Use non-sparking, explosion-proof equipment for cleanup.[12] Collect the absorbed

material and contaminated debris into a designated, sealed container for hazardous waste.

[4]
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Decontaminate: Clean the spill area thoroughly.

Reporting: Report the incident to your supervisor and EHS department in accordance with

institutional policy.

Approved Professional Disposal Methods
The ultimate disposal of 1,1-dichloroethane is performed by licensed hazardous waste

management facilities using highly controlled methods. These are not to be attempted in a

laboratory setting.

High-Temperature Incineration: The most common method involves burning the waste in a

chemical incinerator equipped with an afterburner and a hydrochloric acid scrubber to

neutralize acidic gases.[2][13]

Atomization: The chemical may be disposed of by atomization in a specialized combustion

chamber that includes an effluent gas cleaning device.[13]

Secure Landfill: In some cases, product residues and contaminated sorbent media may be

placed in sealed, epoxy-lined drums and buried in a specially licensed landfill approved for

chemical waste.[4][13]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 1,1-
dichloroethane from a laboratory setting.
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Laboratory Procedures
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Caption: Workflow for the safe disposal of 1,1-Dichloroethane waste.
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Always consult your institution's specific safety and waste management protocols and your

local regulatory agencies for detailed guidance.[4][13] Your facility's Environmental Health and

Safety department is the primary resource for any questions regarding chemical disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072308?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

